Cas no 40113-62-0 (3-(Methoxymethyl)-2,6-dimethylaniline)
40113-62-0 structure
Product Name:3-(Methoxymethyl)-2,6-dimethylaniline
CAS No:40113-62-0
MF:C10H15NO
MW:165.232202768326
CID:2631282
PubChem ID:13265347
Update Time:2025-04-21
3-(Methoxymethyl)-2,6-dimethylaniline Chemical and Physical Properties
Names and Identifiers
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- 3-(methoxymethyl)-2,6-dimethylaniline
- 40113-62-0
- 3-(Methoxymethyl)-2,6-dimethylaniline
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- Inchi: 1S/C10H15NO/c1-7-4-5-9(6-12-3)8(2)10(7)11/h4-5H,6,11H2,1-3H3
- InChI Key: BQCBAWIDBXWVMI-UHFFFAOYSA-N
- SMILES: O(C)CC1C=CC(C)=C(C=1C)N
Computed Properties
- Exact Mass: 165.115364102Da
- Monoisotopic Mass: 165.115364102Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.3Ų
3-(Methoxymethyl)-2,6-dimethylaniline Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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4. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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